3-ethoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide

• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 3-ethoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C23H19N3O3/c1-2-28-20-13-7-10-17(15-20)21(27)24-19-12-6-11-18(14-19)23-26-25-22(29-23)16-8-4-3-5-9-16/h3-15H,2H2,1H3,(H,24,27)
• InChI Key: GMJUPOLZOFIQST-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CC=C4

Description

3-ethoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide is a member of benzamides.

Scientific Research Applications

Anticancer Properties

• Anticancer Evaluation of Benzamides: A series of benzamides, including derivatives similar to 3-ethoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide, were synthesized and tested against various cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). These compounds exhibited moderate to excellent anticancer activity, with some derivatives showing higher activity than the reference drug, etoposide (Ravinaik et al., 2021).

Antimicrobial Properties

• Antimycobacterial Screening: N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives were synthesized and evaluated for their in vitro antitubercular activities against Mycobacterium tuberculosis. Some compounds demonstrated significant activity without toxicity against normal cell lines, indicating their potential for further drug development (Nayak et al., 2016).
• Novel Oxadiazoles with Antimicrobial Activity: A series of novel 2-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-5-substituted-1,3,4-oxadiazoles showed potent to weak antimicrobial activity, with certain compounds demonstrating significant inhibition compared to standard drugs (Gaonkar et al., 2006).

Other Biological Activities

• Antiplasmodial Activities: N-acylated furazan-3-amine derivatives, related in structure to the compound of interest, were evaluated for their activities against Plasmodium falciparum strains. Only benzamides showed promising activity, with specific derivatives demonstrating high antiplasmodial activity against both chloroquine-sensitive and multiresistant strains (Hermann et al., 2021).
• Nematocidal Activity: Novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups were synthesized and evaluated for their nematocidal activities. Some compounds showed good activity against Bursaphelenchus xylophilus, indicating potential as lead compounds for nematicide development (Liu et al., 2022).